
Personal protective equipment for handling 3,4-
Dimethoxytoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethoxytoluene
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of 3,4-Dimethoxytoluene (CAS No. 494-99-5), including personal

protective equipment (PPE) recommendations, operational plans, and disposal procedures.

Physical and Chemical Properties
3,4-Dimethoxytoluene, also known as 4-Methylveratrole, is a combustible solid that may

appear as a white or colorless to light yellow powder or liquid.[1] It is crucial to be aware of its

physical properties to ensure safe handling and storage.
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Property Value Source

Molecular Formula C₉H₁₂O₂ [2][3]

Molecular Weight 152.19 g/mol [2]

Melting Point 22-24 °C [4][5]

Boiling Point 219-220 °C [4]

Flash Point 85 °C (185 °F) [4]

Specific Gravity 1.051 g/mL at 25 °C [4][5]

Solubility
Soluble in alcohol. Insoluble in

water.
[4]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place.

[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 3,4-Dimethoxytoluene.
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PPE Category Item Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[6]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, Nitrile).

Lab coat or overalls. Closed-

toe shoes.

Select gloves tested to a

relevant standard (e.g., Europe

EN 374, US F739).[7]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely or ventilation is poor, use

a NIOSH-certified respirator

with a particle filter.

Follow guidelines from a

competent authority on

respirator selection.[6]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidents and ensure

the integrity of the chemical.

Handling:

Ensure adequate ventilation in the work area.[6] A local exhaust ventilation system is

recommended.[8]

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust or vapors.[6]

Keep away from open flames, hot surfaces, and other sources of ignition as the material is

combustible.[6]

Wash hands thoroughly after handling.[8]
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Storage:

Store in a tightly closed container.[8]

Keep in a cool, dry, and well-ventilated area.[8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency Procedures: First Aid
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove all contaminated

clothing. Get medical attention if irritation

develops or persists.[6]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. Get medical attention if symptoms

occur.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[6]

Disposal Plan
Proper disposal of 3,4-Dimethoxytoluene and its containers is essential to prevent

environmental contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[9]
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Do not allow the product to enter drains or waterways.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[9]

Accidental Release Measures
In the case of a spill, follow these steps to ensure a safe and effective cleanup.

Caption: Workflow for handling a spill of 3,4-Dimethoxytoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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